Cas no 32222-06-3 (Calcitriol)

Calcitriol is the active form of vitamin D3 (1,25-dihydroxycholecalciferol), a secosteroid hormone critical for calcium and phosphate homeostasis. It functions by binding to the vitamin D receptor (VDR), modulating gene expression to enhance intestinal calcium absorption, renal reabsorption, and bone mineralization. Calcitriol is particularly significant in managing hypocalcemia, secondary hyperparathyroidism, and renal osteodystrophy in chronic kidney disease patients. Its high potency and direct activity bypass the need for hepatic or renal hydroxylation, making it effective in patients with impaired vitamin D metabolism. Additionally, calcitriol exhibits immunomodulatory properties, influencing cell differentiation and proliferation. Its precise dosing and rapid onset of action make it a valuable therapeutic agent in endocrinology and nephrology.
Calcitriol structure
Calcitriol structure
Product name:Calcitriol
CAS No:32222-06-3
MF:C27H44O3
MW:416.636468887329
MDL:MFCD00867079
CID:53862
PubChem ID:5280453

Calcitriol Chemical and Physical Properties

Names and Identifiers

    • 1A,25-dihydroxycholecalciferol
    • Vitamin D3, 1a,25-Dihydroxy-
    • 1alpha,25-Dihydroxyvitamin D3
    • 1a,25-Dihydroxyvitamin
    • 1alpha,25-dihydroxycholecalciferol
    • (5z,7e)-(1s,3r)-9,10-secocholesta-5,7,10(19)-triene-1,3,25-triol
    • 1α,25-dihydroxycholecalciferol
    • Calcitriol
    • (1R,3S,Z)-5-((E)-2-((1R,3AS,7aR)-1-((R)-6-hydroxy-6-methylheptan-2-yl)-7a-methylhexahydro-1H-inden-4(2H)-ylidene)ethylidene)-4-methylenecyclohexane-1,3-diol
    • 1,25-Dihydroxyvitamin D3
    • 1α,25-Dihydroxyvitamin D3
    • 1α,25-Dihydroxyvitamin D3 solution
    • Rocalirol
    • (1R,3S,5Z)-5-[(2E)-2-[(1R,3aS,7aR)-1-[(2R)-6-hydroxy-6-methylheptan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
    • Vitamin D3
    • 1,25-Dihydroxycholecalciferol
    • FXC9231JVH
    • NCGC00161327-01
    • Calcitriol [USAN:USP:INN:BAN:JAN]
    • Cholecalciferol, 1-alpha,25-dihydroxy-
    • HMS3402A09
    • MLS000759536
    • 32222-06-3
    • D3, 1 alpha,25-Dihydroxyvitamin
    • CHEMBL846
    • (1R,3S,5Z)-5-{2-[(1R,3aS,4E,7aR)-1-[(2R)-6-hydroxy-6-methylheptan-2-yl]-7a-methyl-octahydro-1H-inden-4-ylidene]ethylidene}-4-methylidenecyclohexane-1,3-diol
    • SR-01000759361
    • 66772-14-3
    • 9,10-Secocholesta-5,7,10(19)-triene-1,3,25-triol, (1a,3b,5Z,7E)-
    • starbld0021993
    • CALCITRIOL [HSDB]
    • Soltriol
    • Calcitriol (USAN:USP:INN:BAN:JAN)
    • (5Z,7E)-9,10-Secocholesta-5,7,10(19)-triene-1alpha,3beta,25-triol
    • HY-10002
    • CALCITRIOL [USP MONOGRAPH]
    • 9,10-Secocholesta-5,7,10(19)-triene-1,3,25-triol, (1.alpha.,3.beta.,5Z,7E)-
    • (1alpha,3beta,5Z,7E)-9,10-secocholesta-5,7,10(19)-triene-1,3,25-triol
    • 1-alpha,25-Dihydroxyvitamin D3
    • 1,25-Dihydroxycholecaliferol
    • SMR000466393
    • 1alpha 25-dihydroxycholecalciferol
    • C3078
    • 1 alpha,25-Dihydroxycholecalciferol
    • 1,25 Dihydroxyvitamin D3
    • AB00639957-06
    • Rocaltrol (TN)
    • Calcitrol 100 microg/mL in Acetonitrile
    • CALCITRIOL [USAN]
    • Calcitriol (1,25-Dihydroxyvitamin D3)
    • LMST03020258
    • Calcitriolum
    • C01673
    • SCHEMBL3245
    • CALCITRIOL [MI]
    • 1alpha,25(OH)2-D3
    • Calcitriolum [INN-Latin]
    • Calcitriolum (INN-Latin)
    • Calcitriol; (5Z,7E)-9,10-Secocholesta-5,7,10(19)-triene-1alpha,3beta,25-triol
    • Ro 21-5535
    • 1,25(OH)2D3 & CD4
    • 1.Alpha.,25-Dihydroxy-26,27-hexadeuterovitamin D3
    • CHEBI:93988
    • (1R,3S,5Z)-5-[(2E)-2-[(1R,3aS,7aR)-1-[(1R)-5-hydroxy-1,5-dimethyl-hexyl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylene-cyclohexane-1,3-diol
    • CCG-101001
    • UNII-FXC9231JVH
    • Silkis
    • Calcitrol
    • BDBM50200182
    • 1-alpha,-1,25-Dihydroxyvitamin D3
    • HMS1989A09
    • Decostriol
    • CALCITRIOL (MART.)
    • Calcitriol (JAN/USP/INN)
    • D05AX03
    • 1a,25-(OH)2D3
    • (1?,3?,5Z,7E)-9,10-Secocholesta-5,7,10(19)-triene-1,3,25-triol
    • 1 alpha,25 Dihydroxyvitamin D3
    • CALCITRIOL [ORANGE BOOK]
    • BRD-K27316855-001-19-0
    • Ro-21-5535
    • 1.alpha.,25-Dihydroxyvitamin D(sub 3)
    • 1,3-Cyclohexanediol, 4-methylene-5-[2-[(1R,3aS,7aR)-octahydro-1-[(1R)-5-hydroxy-1,5-dimethylhexyl]-7a-methyl-4H-inden-4-ylidene]ethylidene]-, (1R,3S)-
    • AB00639957_07
    • CALCITRIOL (USP MONOGRAPH)
    • SR-01000946978
    • D3, 1,25-Dihydroxyvitamin
    • Vitamin D3-1alpha,25-dihydroxy (Calcitriol)
    • CCRIS 5522
    • (3b,5Z,7E)-9,10-Secocholesta-5,7,10(19)-trienetriol
    • 1alpha,25(OH)2D3
    • Dihydroxyvitamin D3
    • Q139195
    • AKOS015961898
    • Calcitriol Capsules 0.5 mcg
    • SR-01000946978-1
    • 5-(2-(1-(5-HYDROXY-1,5-DIMETHYL-HEXYL)-7A-METHYL-OCTAHYDRO-INDEN-4-YLIDENE)-ETHYLIDENE)-4-METHYLENE-CYCLOHEXANE-1,3-DIOL
    • CALCITRIOL [WHO-DD]
    • 1,25-(OH)2D3
    • CS-0388
    • Asentar
    • U 49562
    • 1,25 DIHYDROXY VITAMIN D3
    • (1S,3R,5Z,7E)-9,10-secocholesta-5,7,10-triene-1,3,25-triol
    • Calcitriol, European Pharmacopoeia (EP) Reference Standard
    • D00129
    • GTPL2779
    • DN-101
    • GMRQFYUYWCNGIN-NKMMMXOESA-N
    • 1alpha,25-Dihydroxyvitamin D3, >=97.0% (HPLC)
    • (1S,3R,5Z,7E)-9,10-seco-5,7,10(19)-cholestatriene-1,3,25-triol
    • 9,10-Secocholesta-5,7,10(19)-triene-1,3,25-triol, (1alpha,3beta,5Z,7E)-
    • BCBcMAP01_000160
    • NSC-749776
    • 1.alpha.,25-dihydroxycholecalciferol
    • (5Z,7E)-(1S,3R)-9,10-seco-5,7,10(19)-cholestatriene-1,3,25-triol
    • Panbonis
    • 1,25-dihydroxy vitamin D3
    • Topitriol
    • 1,25-Dihydroxyvitamin D
    • (1R,3S,Z)-5-(2-((1R,3aS,7aR,E)-1-((R)-6-hydroxy-6-methylheptan-2-yl)-7a-methyloctahydro-4H-inden-4-ylidene)ethylidene)-4-methylenecyclohexane-1,3-diol
    • DB00136
    • (5Z,10-secocholesta-5,7,10(19)-triene-1.alpha.,3.beta.,25-triol
    • 1-alpha-25-dihydroxyvitamin D3
    • 9,10-Seco(5Z,7E)-5,7,10(19)-cholestatriene-1alpha,3beta,25-triol
    • Cas Number 32222-06-3
    • 1,25 (OH)2 D3
    • NC00251
    • (1S,3R,5Z,7E,14beta,17alpha)-9,10-secocholesta-5,7,10-triene-1,3,25-triol
    • CALCITRIOL (USP-RS)
    • MFCD00867079
    • 1,25 Dihydroxycholecalciferol
    • SR-01000759361-4
    • Vectical
    • IDI1_033757
    • 1 alpha,25-Dihydroxyvitamin D3
    • CALCITRIOL [JAN]
    • s1466
    • BCP9000474
    • Calcijex
    • CALCITRIOL [INN]
    • 1,25-DIHYDROXYCHOLECALCIFEROL, (1ALPHA)-
    • BCPP000304
    • 1alpha,25-Dihydroxyvitamin D
    • NSC749776
    • HMS1361A09
    • CPD000466393
    • CD-2027
    • BRD-K27316855-001-06-7
    • 1,25-DHCC
    • A11CC04
    • AC-1859
    • 5-{2-[1-(5-HYDROXY-1,5-DIMETHYL-HEXYL)-7A-METHYL-OCTAHYDRO-INDEN-4-YLIDENE]-ETHYLIDENE}-4-METHYLENE-CYCLOHEXANE-1,3-DIOL
    • Ro 215535
    • RO215535
    • 1000873-74-4
    • DTXCID002722
    • 1a,25-Dihydroxyvitamin D3
    • HMS2089N03
    • CALCITRIOL (EP MONOGRAPH)
    • EINECS 250-963-8
    • Ro-215535
    • MLS001424122
    • 9,10-Secocholesta-5,7,10(19)-triene-1,3,25-triol, (1.alpha.,3.beta,.5Z,7E)- & CD4
    • 1,25(OH)2-D3
    • CALCITRIOL [USP-RS]
    • 1,25-(OH)2-D3
    • BSPBio_001287
    • vit D
    • calcitriolo
    • 1alpha,25-dihydroxyvitamin D3 / 1alpha,25-dihydroxycholecalciferol / calcitriol
    • dihydroxy-vitamin D3
    • Calcitriol Capsules 0.25 mcg
    • EN300-22411582
    • DTXSID5022722
    • Spectrum5_002061
    • HMS2232D18
    • 1,25D3
    • CHEBI:17823
    • BML2-E03
    • CALCITRIOL [MART.]
    • CALCITRIOL [EP MONOGRAPH]
    • Rocaltrol
    • CALCITRIOL [VANDF]
    • (1R,3S)-5-{2-[(1R,3aS,7aR)-1-((R)-5-Hydroxy-1,5-dimethyl-hexyl)-7a-methyl-octahydro-inden-4-ylidene]-ethylidene}-4-methylene-cyclohexane-1,3-diol
    • 1, 25-(OH)2D3
    • 1alpha,25-Dihydroxyvitamin D3, >=99% (HPLC)
    • 1,25(OH2)D3
    • HMS1791A09
    • 25-dihydroxycholecalciferol
    • 9,10-Secocholesta-5,7,10(19)-triene-1,3,25-triol, (1.alpha.,3.beta,.5Z,7E)-
    • HMS2051F06
    • DN 101
    • (1S,3R,5Z,7E)-9,10-secocholesta-5,7,10(19)-triene-1,3,25-triol
    • NCGC00161327-04
    • NS00004734
    • 1db1
    • Calcitriol 0.25 mcg
    • EX-A4435
    • 1 alpha ,25-Dihydroxyvitamin D3
    • Toptriol
    • HSDB 3482
    • 1ST1514-100Y
    • 1,25(OH)2D3
    • 1alpha,25-Dihydroxy vitamin D3 Solution in Ethanol, 100ug/mL
    • BRD-K27316855-001-13-3
    • BRD-K27316855-001-15-8
    • Calcitriol (Rocaltrol)
    • MDL: MFCD00867079
    • Inchi: 1S/C27H44O3/c1-18(8-6-14-26(3,4)30)23-12-13-24-20(9-7-15-27(23,24)5)10-11-21-16-22(28)17-25(29)19(21)2/h10-11,18,22-25,28-30H,2,6-9,12-17H2,1,3-5H3/t18-,22-,23-,24?,25+,27-/m1/s1
    • InChI Key: GMRQFYUYWCNGIN-KWJBEKLWSA-N
    • SMILES: C=C1[C@H](C[C@@H](C/C1=C/C=C2[C@]3([C@@](C)([C@H](CC3)[C@@H](CCCC(C)(O)C)C)CCC/2)[H])O)O

Computed Properties

  • Exact Mass: 416.329045g/mol
  • Surface Charge: 0
  • XLogP3: 5.1
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 6
  • Monoisotopic Mass: 416.329045g/mol
  • Monoisotopic Mass: 416.329045g/mol
  • Topological Polar Surface Area: 60.7Ų
  • Heavy Atom Count: 30
  • Complexity: 688
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • Surface Charge: 0
  • Molecular Weight: 416.6

Experimental Properties

  • Stability Shelf Life: Calcitriol will degrade during prolonged exposure to light.
  • Color/Form: Colorless crystal
  • Density: 1.0362 (rough estimate)
  • Melting Point: 119°C(lit.)
  • Boiling Point: 565℃ at 760 mmHg
  • Flash Point: Fahrenheit: 57.2 ° f
    Celsius: 14 ° c
  • Refractive Index: 1.4700 (estimate)
  • Solubility: Do you have solubility information on this product that you would like to share
  • Stability/Shelf Life: Air and Light Sensitive
  • PSA: 60.69000
  • LogP: 5.70470
  • Specific Rotation: D25 +48° (methanol)
  • Color/Form: 5 μg/mL in ethanol
  • Vapor Pressure: 1.2X10-12 mm Hg at 25 °C (est)
  • Merck: 1644
  • λmax: 265(lit.)
  • Solubility: Insoluble in water

Calcitriol Security Information

  • Symbol: GHS06 GHS08
  • Prompt:dangerous
  • Signal Word:Danger
  • Hazard Statement: H300,H310,H330,H361
  • Warning Statement: P260,P264,P280,P284,P301+P310,P302+P350
  • Hazardous Material transportation number:UN 2811 6.1/PG 1
  • WGK Germany:3
  • Hazard Category Code: 11
  • Safety Instruction: S36/37/39-S45
  • FLUKA BRAND F CODES:8-10-19
  • RTECS:FZ4645000
  • Hazardous Material Identification: T+
  • Packing Group:I
  • Hazard Level:6.1(a)
  • PackingGroup:I
  • Risk Phrases:R26/27/28; R63
  • Packing Group:I
  • Safety Term:6.1(a)
  • Storage Condition:4°C, protect from light
  • HazardClass:6.1(a)

Calcitriol Customs Data

  • HS CODE:2942000000
  • Customs Data:

    China Customs Code:

    2942000000

Calcitriol Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R030042-5mg
Calcitriol
32222-06-3 97%
5mg
¥958 2024-05-24
TRC
C144500-10mg
Calcitriol
32222-06-3
10mg
$ 178.00 2023-09-08
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci11946-10mg
Calcitriol
32222-06-3 98%
10mg
¥3141.00 2023-09-09
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci11946-500mg
Calcitriol
32222-06-3 98%
500mg
¥35632.00 2023-09-09
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
H-089-1ML
32222-06-3
1ML
¥3645.54 2023-01-17
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
C39240-100mg
Calcitriol
32222-06-3 98%
100mg
¥3921.0 2024-07-15
MedChemExpress
HY-10002-1mg
Calcitriol
32222-06-3 99.94%
1mg
¥500 2024-04-18
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
C3078-1MG
Calcitriol
32222-06-3 >97.0%(HPLC)
1mg
¥3300.00 2024-04-15
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T6316-2 mg
Calcitriol
32222-06-3 99.64%
2mg
¥849.00 2022-04-26
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
H-089-1ML
Calcitriol
32222-06-3
1ml
¥3791.36 2023-10-31

Calcitriol Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:32222-06-3)1A,25-dihydroxycholecalciferol
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Quantity:Company Customization
Purity:98%
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:32222-06-3)Calcifediol
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Purity:99%
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:32222-06-3)骨化三醇
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Hangzhou Runyan Pharmaceutical Technology Co., Ltd
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(CAS:32222-06-3)Calcitriol
Order Number:TE01315
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Quantity:1g
Purity:97%
Pricing Information Last Updated:Monday, 26 August 2024 11:30
Price ($):

Additional information on Calcitriol

Calcitriol (CAS No. 32222-06-3): A Comprehensive Overview of its Mechanism, Applications, and Recent Research Findings

Calcitriol, also known as 1,25-dihydroxyvitamin D3, is a potent secosteroid hormone that plays a crucial role in the regulation of calcium and phosphate metabolism. Its chemical structure, characterized by a steroid backbone and two hydroxyl groups, makes it highly bioactive and essential for maintaining bone health, muscle function, and overall metabolic balance. The compound is identified by the Chemical Abstracts Service (CAS) number CAS No. 32222-06-3, which uniquely distinguishes it in the scientific literature and industrial applications.

The biological activity of Calcitriol is primarily mediated through its interaction with the vitamin D receptor (VDR), a nuclear receptor that belongs to the superfamily of transcription factors. Upon binding to VDR, Calcitriol forms a heterodimer with the retinoid X receptor (RXR), initiating a cascade of genetic transcription events that modulate the expression of target genes involved in calcium transport, bone mineralization, and immune response modulation. This mechanism underscores its significance in both physiological and therapeutic contexts.

In recent years, significant advancements have been made in understanding the multifaceted roles of Calcitriol. Emerging research highlights its potential beyond traditional applications in osteoporosis management. For instance, studies have demonstrated its role in modulating immune cell differentiation and function, suggesting therapeutic benefits in autoimmune diseases and chronic inflammation. The anti-inflammatory properties of Calcitriol have been particularly noted in conditions such as rheumatoid arthritis, where it may help suppress pro-inflammatory cytokine production.

The pharmacological relevance of Calcitriol has also been explored in oncology research. Preclinical studies indicate that Calcitriol can induce differentiation and apoptosis in certain cancer cell lines, making it a promising candidate for adjunctive therapy in cancer treatment regimens. Additionally, its ability to enhance the efficacy of chemotherapeutic agents by sensitizing cancer cells to apoptosis has garnered attention from researchers seeking to improve treatment outcomes.

Beyond its well-established role in bone health, recent findings have shed light on the impact of Calcitriol on cardiovascular health. Studies suggest that Calcitriol may contribute to vascular calcification prevention by inhibiting osteoblastic differentiation in vascular smooth muscle cells. This mechanism could have implications for managing conditions such as arteriosclerosis and hypertension, where vascular calcification is a significant pathological feature.

The therapeutic applications of Calcitriol are further supported by clinical trials demonstrating its efficacy in managing secondary hyperparathyroidism associated with chronic kidney disease (CKD). By regulating calcium homeostasis, Calcitriol helps mitigate complications such as bone mineralization disorders and hypercalcemia. Moreover, its ability to improve muscle strength and reduce falls in CKD patients has made it a valuable component of multidisciplinary treatment strategies.

In conclusion, Calcitriol (CAS No. 32222-06-3) remains a cornerstone compound in both clinical practice and biomedical research due to its diverse physiological functions and therapeutic potential. The latest research findings continue to expand our understanding of its mechanisms of action and open new avenues for therapeutic intervention across various medical disciplines. As our knowledge base grows, so does the promise of Calcitriol as a versatile and indispensable compound in modern medicine.

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